Cas no 3533-69-5 (Methyl 2,3-dichloro-propenoate)

• Product Name: Methyl 2,3-dichloro-propenoate
• CAS No: 3533-69-5
• Molecular Formula: C₄H₄O₂Cl₂
• Molecular Weight: 154.97936
• CID: 1469633
• PubChem ID: 5352273

Methyl 2,3-dichloro-propenoate Properties

Names and Identifiers

• 2-Propenoic acid, 2,3-dichloro-, methyl ester, (Z)-
• methyl 2,3-dichloroprop-2-enoate
• Methyl Z-2,3-Dichloropropenoate
• Methyl cis-2,3-dichloropropenoate
• methyl (Z)-2,3-dichloroprop-2-enoate
• DHANPGDOODFCAZ-IHWYPQMZSA-N
• Methyl 2,3-dichloro-propenoate
• Methyl (2Z)-2,3-dichloro-2-propenoate #
• starbld0019826
• cis-2,3-dichloropropenoic acid, methyl ester
• methyl dichloroacrylate
• Methyl (Z)-2,3-dichloropropenoate
• 3533-69-5
• SCHEMBL7078836
• Methyl (Z)-2,3-dichloroacrylate

• InChIKey： DHANPGDOODFCAZ-IHWYPQMZSA-N
• Inchi： InChI=1S/C4H4Cl2O2/c1-8-4(7)3(6)2-5/h2H,1H3/b3-2-
• SMILES： COC(=O)C(=CCl)Cl

Computed Properties

• Exact Mass: 153.95892
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 2
• Monoisotopic Mass: 153.9588348g/mol
• Heavy Atom Count: 8
• Complexity: 119
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.8
• Topological Polar Surface Area: 26.3Ų

Experimental Properties

• PSA: 26.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organohalogen compounds Vinyl halides Vinylogous halides